N-(2-methyl-1,3-benzoxazol-5-yl)cyclohex-3-ene-1-carboxamide

• IUPAC Name: N-(2-methyl-1,3-benzoxazol-5-yl)cyclohex-3-ene-1-carboxamide
• InChI: InChI=1S/C15H16N2O2/c1-10-16-13-9-12(7-8-14(13)19-10)17-15(18)11-5-3-2-4-6-11/h2-3,7-9,11H,4-6H2,1H3,(H,17,18)
• InChI Key: RZGLAWDTAKOEOB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(O1)C=CC(=C2)NC(=O)C3CCC=CC3
• Molecular Formula: C15H16N2O2
• Molecular Weight: 256.30 g/mol

Description

N-(2-methyl-1,3-benzoxazol-5-yl)cyclohex-3-ene-1-carboxamide is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-(2-methyl-1,3-benzoxazol-5-yl)cyclohex-3-ene-1-carboxamide is not fully understood. However, it is believed to act by inhibiting various enzymes and signaling pathways involved in inflammation, cell proliferation, and apoptosis.
Biochemical and Physiological Effects:
N-(2-methyl-1,3-benzoxazol-5-yl)cyclohex-3-ene-1-carboxamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the production of inflammatory cytokines, reduce tumor growth, and induce apoptosis in cancer cells. It has also been shown to have insecticidal and fungicidal properties.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(2-methyl-1,3-benzoxazol-5-yl)cyclohex-3-ene-1-carboxamide in lab experiments is its versatility. It can be used in various assays to study its effects on different cell types and organisms. However, one of the limitations is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of N-(2-methyl-1,3-benzoxazol-5-yl)cyclohex-3-ene-1-carboxamide. One direction is to further investigate its mechanism of action and identify its molecular targets. Another direction is to explore its potential applications in drug discovery and development. Additionally, there is a need to develop more efficient and cost-effective synthesis methods for N-(2-methyl-1,3-benzoxazol-5-yl)cyclohex-3-ene-1-carboxamide.

Synthesis Methods

The synthesis of N-(2-methyl-1,3-benzoxazol-5-yl)cyclohex-3-ene-1-carboxamide involves a multi-step process that requires specialized equipment and skills. The first step involves the preparation of 2-amino-5-methylbenzoxazole, which is then reacted with cyclohex-2-enone in the presence of a catalyst to form the desired product. The final step involves the purification of the product using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

N-(2-methyl-1,3-benzoxazol-5-yl)cyclohex-3-ene-1-carboxamide has been extensively studied for its potential applications in various fields such as medicine, agriculture, and materials science. In medicine, it has been shown to have anti-inflammatory, anti-tumor, and anti-cancer properties. In agriculture, it has been used as a fungicide and insecticide. In materials science, it has been used to synthesize novel materials with unique properties.